Cas no 2228876-06-8 (4-(2-bromopropyl)-1-methyl-1H-pyrazole)

• Product Name: 4-(2-bromopropyl)-1-methyl-1H-pyrazole
• CAS No: 2228876-06-8
• MF: C₇H₁₁BrN₂
• MW: 203.079640626907
• CID: 6335668
• PubChem ID: 165789427
• Update Time: 2025-10-08

4-(2-bromopropyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromopropyl)-1-methyl-1H-pyrazole
• EN300-1907237
• 2228876-06-8

• Inchi： 1S/C7H11BrN2/c1-6(8)3-7-4-9-10(2)5-7/h4-6H,3H2,1-2H3
• InChI Key： URUJDWDMVMEHOP-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=NN(C)C=1

Computed Properties

• Exact Mass: 202.01056g/mol
• Monoisotopic Mass: 202.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(2-bromopropyl)-1-methyl-1H-pyrazole

Comprehensive Analysis of 4-(2-bromopropyl)-1-methyl-1H-pyrazole (CAS No. 2228876-06-8): Properties, Applications, and Industry Trends

The compound 4-(2-bromopropyl)-1-methyl-1H-pyrazole (CAS No. 2228876-06-8) is a specialized brominated pyrazole derivative gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1-methyl-1H-pyrazole core with a 2-bromopropyl substituent, makes it a valuable intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in drug discovery and crop protection formulations, aligning with current industry demands for novel heterocyclic compounds.

Recent studies highlight the growing importance of pyrazole-based compounds in addressing modern challenges like antimicrobial resistance and sustainable agriculture. The 4-(2-bromopropyl) modification enhances the molecule's reactivity, enabling diverse chemical transformations while maintaining the 1-methyl-1H-pyrazole scaffold's stability. This balance makes CAS 2228876-06-8 particularly interesting for medicinal chemists investigating targeted therapies and selective enzyme inhibitors.

The synthesis of 4-(2-bromopropyl)-1-methyl-1H-pyrazole typically involves regioselective bromination strategies, with yields optimized through modern green chemistry approaches. Industry professionals frequently search for information about its purification methods, spectroscopic characterization (including NMR and mass spectrometry data), and storage stability—all critical factors for laboratory applications. The compound's solubility profile in organic solvents and its thermal properties are also common research topics in synthetic chemistry forums.

In pharmaceutical contexts, the 1-methyl-1H-pyrazole moiety is recognized for its bioisosteric properties, often serving as a replacement for carboxylic acid groups in drug design. The bromopropyl side chain in CAS 2228876-06-8 offers additional versatility for cross-coupling reactions, particularly in palladium-catalyzed processes that are fundamental to modern API synthesis. These characteristics position the compound as a valuable building block in fragment-based drug discovery programs.

From an industrial perspective, manufacturers emphasize the importance of scale-up protocols for 4-(2-bromopropyl)-1-methyl-1H-pyrazole, with particular focus on cost-effective production and waste minimization. The compound's role in developing next-generation agrochemicals has spurred interest among formulators seeking alternatives to traditional pesticides. Recent patent literature reveals innovative applications in plant growth regulation and pest-specific formulations, addressing the agricultural sector's need for environmentally friendly solutions.

Quality control standards for CAS 2228876-06-8 typically require rigorous HPLC analysis to ensure high purity levels (>98%), with particular attention to isomeric impurities that may affect downstream applications. Analytical chemists frequently discuss optimal chromatographic conditions for this compound, including reverse-phase and normal-phase separation techniques. The development of robust analytical methods remains a key topic in quality assurance circles.

Emerging research directions explore the compound's potential in material science, particularly as a precursor for functionalized polymers and coordination complexes. The 2-bromopropyl group serves as an effective handle for polymer modification, while the pyrazole nitrogen atoms can participate in metal-ligand interactions. These dual functionalities make 4-(2-bromopropyl)-1-methyl-1H-pyrazole a subject of interest in advanced material development for electronic and catalytic applications.

Regulatory considerations for handling this compound emphasize standard laboratory safety protocols, with material safety data sheets (MSDS) providing guidance on personal protective equipment and proper ventilation. While not classified as hazardous under normal conditions, proper chemical storage practices are recommended to maintain stability. These operational aspects are frequently addressed in chemical handling training programs for research personnel.

The commercial availability of 4-(2-bromopropyl)-1-methyl-1H-pyrazole from specialty chemical suppliers has expanded significantly, with procurement specialists often comparing bulk pricing, lead times, and technical support offerings. The compound's inclusion in several custom synthesis catalogs reflects its growing importance in contract research organizations and pharmaceutical development pipelines. Market analysts note increasing demand from regions with strong generic drug manufacturing sectors.

Future research on CAS 2228876-06-8 will likely focus on expanding its utility in combinatorial chemistry libraries and exploring novel structure-activity relationships. The compound's modular design supports its continued relevance in high-throughput screening platforms, particularly for targets involving kinase inhibition and receptor modulation. These applications align with current trends in personalized medicine and precision therapeutics development.